Cas no 2411257-55-9 (tert-butyl 6-(but-2-ynamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate)

• Product Name: tert-butyl 6-(but-2-ynamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate
• CAS No: 2411257-55-9
• MF: C₂₂H₂₈N₂O₃
• MW: 368.469326019287
• CID: 6355664
• PubChem ID: 146102136
• Update Time: 2025-10-12

tert-butyl 6-(but-2-ynamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(but-2-ynamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate
• Tert-butyl 6-[(but-2-ynoylamino)methyl]-6-phenyl-2-azaspiro[3.3]heptane-2-carboxylate
• 2411257-55-9
• EN300-26586717
• tert-butyl 6-[(but-2-ynamido)methyl]-6-phenyl-2-azaspiro[3.3]heptane-2-carboxylate
• Z3623153897

• Inchi： 1S/C22H28N2O3/c1-5-9-18(25)23-14-22(17-10-7-6-8-11-17)12-21(13-22)15-24(16-21)19(26)27-20(2,3)4/h6-8,10-11H,12-16H2,1-4H3,(H,23,25)
• InChI Key： RJRUACINYSWBJM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(C1)CC(C1C=CC=CC=1)(CNC(C#CC)=O)C2)=O

Computed Properties

• Exact Mass: 368.20999276g/mol
• Monoisotopic Mass: 368.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on tert-butyl 6-(but-2-ynamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate

Introduction to tert-butyl 6-(but-2-ynamido)methyl-6-phenyl-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 2411257-55-9)

Tert-butyl 6-(but-2-ynamido)methyl-6-phenyl-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 2411257-55-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The compound's structure includes a tert-butyl ester group, a phenyl ring, and a but-2-yne functional group, all of which contribute to its chemical and biological properties.

The tert-butyl group in the compound serves as a protecting group, enhancing the stability and solubility of the molecule. This is particularly important in pharmaceutical applications where stability is crucial for both storage and delivery. The phenyl ring, on the other hand, provides aromatic character and can influence the compound's interactions with biological targets. The but-2-yne functional group adds a unique dimension to the molecule, potentially affecting its reactivity and binding properties.

Recent studies have focused on the potential applications of tert-butyl 6-(but-2-ynamido)methyl-6-phenyl-2-azaspiro[3.3]heptane-2-carboxylate in various therapeutic areas. One notable area of research is its use as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl ester group in this compound can be cleaved by esterases, releasing the active drug moiety. This approach can improve the pharmacokinetic properties of the drug, such as increasing its bioavailability and reducing side effects.

In addition to its potential as a prodrug, tert-butyl 6-(but-2-ynamido)methyl-6-phenyl-2-azaspiro[3.3]heptane-2-carboxylate has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for treating inflammatory conditions.

The spirocyclic structure of this compound also contributes to its unique pharmacological profile. Spirocyclic compounds are known for their ability to adopt specific conformations that can enhance their binding affinity to target proteins. This structural feature can be leveraged to design more potent and selective drugs with improved therapeutic outcomes.

From a synthetic chemistry perspective, the preparation of tert-butyl 6-(but-2-ynamido)methyl-6-phenyl-2-azaspiro[3.3]heptane-2-carboxylate involves several steps, including the formation of the spirocyclic core and the introduction of functional groups such as the tert-butyl ester and butynoic acid derivative. Recent advancements in synthetic methods have made it possible to produce this compound with high yields and purity, facilitating its use in both research and development settings.

In clinical trials, preliminary data suggest that tert-butyl 6-(but-2-ynamido)methyl-6-phenyl-2-azaspiro[3.3]heptane-2-carboxylate exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics make it an attractive candidate for further clinical evaluation.

Moreover, computational studies using molecular dynamics simulations have provided insights into the binding interactions of this compound with various biological targets. These simulations have helped researchers understand how specific structural features contribute to the compound's activity and selectivity, guiding future drug design efforts.

In conclusion, tert-butyl 6-(but-2-yamido)methyl-6-phenyl-2-spiro[3.3]heptane carboxylic acid tert-butylester (CAS No. 2411257–55–9) represents a promising molecule with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an exciting candidate for further investigation and development.